Cas no 1396850-35-3 (3-benzyl-5-[1-(7-methoxy-1-benzofuran-2-carbonyl)azetidin-3-yl]-1,2,4-oxadiazole)

• Product Name: 3-benzyl-5-[1-(7-methoxy-1-benzofuran-2-carbonyl)azetidin-3-yl]-1,2,4-oxadiazole
• CAS No: 1396850-35-3
• MF: C₂₂H₁₉N₃O₄
• MW: 389.403965234756
• CID: 5840516
• PubChem ID: 71783641
• Update Time: 2025-06-08

3-benzyl-5-[1-(7-methoxy-1-benzofuran-2-carbonyl)azetidin-3-yl]-1,2,4-oxadiazole Chemical and Physical Properties

Names and Identifiers

• [3-(3-benzyl-1,2,4-oxadiazol-5-yl)azetidin-1-yl]-(7-methoxy-1-benzofuran-2-yl)methanone
• 3-benzyl-5-[1-(7-methoxy-1-benzofuran-2-carbonyl)azetidin-3-yl]-1,2,4-oxadiazole
• VU0530092-1
• F6036-1580
• 1396850-35-3
• (3-(3-benzyl-1,2,4-oxadiazol-5-yl)azetidin-1-yl)(7-methoxybenzofuran-2-yl)methanone
• AKOS024529820

• Inchi： 1S/C22H19N3O4/c1-27-17-9-5-8-15-11-18(28-20(15)17)22(26)25-12-16(13-25)21-23-19(24-29-21)10-14-6-3-2-4-7-14/h2-9,11,16H,10,12-13H2,1H3
• InChI Key： WESJVFFIMBODOH-UHFFFAOYSA-N
• SMILES： C(N1CC(C2ON=C(CC3=CC=CC=C3)N=2)C1)(C1=CC2=CC=CC(OC)=C2O1)=O

Computed Properties

• Exact Mass: 389.13755610g/mol
• Monoisotopic Mass: 389.13755610g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 29
• Rotatable Bond Count: 5
• Complexity: 578
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 81.6Ų

Additional information on 3-benzyl-5-[1-(7-methoxy-1-benzofuran-2-carbonyl)azetidin-3-yl]-1,2,4-oxadiazole

Comprehensive Overview of 3-Benzyl-5-[1-(7-Methoxy-1-benzofuran-2-carbonyl)azetidin-3-yl]-1,2,4-oxadiazole (CAS No. 1396850-35-3)

The compound 3-benzyl-5-[1-(7-methoxy-1-benzofuran-2-carbonyl)azetidin-3-yl]-1,2,4-oxadiazole (CAS No. 1396850-35-3) is a structurally complex heterocyclic molecule that has garnered significant interest in medicinal chemistry and drug discovery. Its unique scaffold combines a 1,2,4-oxadiazole core with a benzofuran moiety, linked via an azetidine ring. This arrangement offers a versatile platform for modulating biological activity, particularly in targeting enzyme inhibition and receptor modulation.

Recent advancements in synthetic chemistry have highlighted the importance of 1,2,4-oxadiazole derivatives as privileged structures in drug design. The incorporation of a 7-methoxybenzofuran group enhances the compound's pharmacokinetic properties, such as metabolic stability and membrane permeability. Researchers are increasingly exploring its potential in addressing unmet medical needs, aligning with current trends in precision medicine and targeted therapies.

The azetidine ring in this compound is particularly noteworthy due to its role as a conformational constraint, which can improve binding affinity to biological targets. This feature is frequently discussed in forums and publications focusing on fragment-based drug design and small-molecule optimization. Given the growing demand for novel kinase inhibitors and GPCR modulators, this molecule's structural attributes make it a promising candidate for further investigation.

From a synthetic perspective, the preparation of CAS No. 1396850-35-3 involves multi-step organic transformations, including cyclization and coupling reactions. These methods are often optimized for scalability, a topic frequently searched by chemists in industrial and academic settings. The compound's benzyl and methoxy substituents further contribute to its chemical diversity, enabling derivatization for structure-activity relationship (SAR) studies.

In the context of AI-driven drug discovery, molecules like 3-benzyl-5-[1-(7-methoxy-1-benzofuran-2-carbonyl)azetidin-3-yl]-1,2,4-oxadiazole are often analyzed using computational tools to predict their bioactivity and toxicity profiles. This aligns with the increasing use of machine learning in cheminformatics, a hot topic in scientific communities. Additionally, its potential applications in neurodegenerative disease research and inflammatory pathways have sparked discussions in recent conferences.

Environmental and regulatory considerations are also critical when working with such compounds. While 1396850-35-3 is not classified as hazardous, its handling requires standard laboratory safety protocols. This aspect is often emphasized in green chemistry initiatives, which aim to reduce the ecological footprint of chemical synthesis.

In summary, 3-benzyl-5-[1-(7-methoxy-1-benzofuran-2-carbonyl)azetidin-3-yl]-1,2,4-oxadiazole represents a fascinating case study in modern drug development. Its intricate architecture and functional group diversity position it as a valuable tool for researchers exploring new therapeutic avenues. As the scientific community continues to prioritize molecular innovation and sustainable practices, compounds like this will remain at the forefront of cutting-edge research.